2,2'-(1,2-ethanediyl)bis(4-methyl-1,3-thiazole)

• IUPAC Name: 4-methyl-2-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]-1,3-thiazole
• InChI: InChI=1S/C10H12N2S2/c1-7-5-13-9(11-7)3-4-10-12-8(2)6-14-10/h5-6H,3-4H2,1-2H3
• InChI Key: YJSGWIRZGHCBPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CCC2=NC(=CS2)C
• Molecular Formula: C10H12N2S2
• Molecular Weight: 224.4 g/mol

Description

2,2'-(1,2-ethanediyl)bis(4-methyl-1,3-thiazole) is a chemical compound that has been widely studied for its potential applications in various scientific research fields. It is a heterocyclic organic compound that contains a thiazole ring and an ethylene bridge. The compound is commonly used as a ligand in coordination chemistry and as a building block in the synthesis of other complex organic molecules.

Mechanism of Action

The exact mechanism of action of 2,2'-(1,2-ethanediyl)bis(4-methyl-1,3-thiazole) is not fully understood, but it is believed to act as a chelating agent, forming stable complexes with metal ions. The compound has also been shown to exhibit antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
2,2'-(1,2-ethanediyl)bis(4-methyl-1,3-thiazole) has been shown to exhibit various biochemical and physiological effects. It has been shown to have antioxidant properties, which may help to protect cells from oxidative damage. The compound has also been investigated for its potential anti-inflammatory and anticancer properties, although further research is needed to fully understand these effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2'-(1,2-ethanediyl)bis(4-methyl-1,3-thiazole) in lab experiments is its high yield synthesis method, which makes it a cost-effective option for researchers. The compound is also relatively stable and easy to handle, making it a convenient option for various applications. However, one of the limitations of using the compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2,2'-(1,2-ethanediyl)bis(4-methyl-1,3-thiazole). One potential area of research is the development of new synthetic methods for the compound, which may improve its yield and purity. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential therapeutic applications. The compound may also be investigated for its potential applications in materials science, such as in the development of new polymers or nanomaterials. Overall, 2,2'-(1,2-ethanediyl)bis(4-methyl-1,3-thiazole) is a promising compound with a wide range of potential applications in various scientific research fields.

Synthesis Methods

The synthesis of 2,2'-(1,2-ethanediyl)bis(4-methyl-1,3-thiazole) involves the reaction of 2-amino-4-methylthiazole with ethylene glycol in the presence of a catalyst. The reaction is typically carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography. The yield of the synthesis process is typically high, making it a cost-effective method for producing the compound.

Scientific Research Applications

2,2'-(1,2-ethanediyl)bis(4-methyl-1,3-thiazole) has been extensively studied for its potential applications in various scientific research fields. It has been used as a ligand in coordination chemistry, where it forms stable complexes with metal ions. The compound has also been used as a building block in the synthesis of other complex organic molecules, such as macrocycles and dendrimers. Additionally, the compound has been investigated for its potential applications in medicinal chemistry, where it has shown promising results as a potential drug candidate for various diseases.